1-Methyl-4-piperidin-3-yl-piperazine

• Molecular Formula: C10H21N3
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 1-methyl-4-piperidin-3-ylpiperazine
• InChI: InChI=1S/C10H21N3/c1-12-5-7-13(8-6-12)10-3-2-4-11-9-10/h10-11H,2-9H2,1H3
• InChI Key: XVGLITJQBBRZMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCCNC2

Description

1-Methyl-4-piperidin-3-yl-piperazine is a useful research compound. Its molecular formula is C10H21N3 and its molecular weight is 183.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Methyl-piperazin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester (2.25 g, 7.94 mmol) was dissolved in Methylene chloride (50.0 mL, 7.80E2 mmol) and the reaction mixture was treated with Trifluoroacetic Acid (6.0 mL, 78 mmol). The reaction was allowed to stir overnight at room temperature. The solvent was then removed en vacuo to afford 1-Methyl-4-piperidin-3-yl-piperazine as a TFA salt. The crude product contained excess TFA, which was neutralized in the next synthetic step. (M+H)=184.09.